[1-(2,3-dimethoxybenzyl)-4-(3-phenylpropyl)-4-piperidinyl]methanol

• IUPAC Name: [1-[(2,3-dimethoxyphenyl)methyl]-4-(3-phenylpropyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C24H33NO3/c1-27-22-12-6-11-21(23(22)28-2)18-25-16-14-24(19-26,15-17-25)13-7-10-20-8-4-3-5-9-20/h3-6,8-9,11-12,26H,7,10,13-19H2,1-2H3
• InChI Key: JPUGNQPXLOVXIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCC(CC2)(CCCC3=CC=CC=C3)CO
• Molecular Formula: C24H33NO3
• Molecular Weight: 383.5 g/mol

Description

[1-(2,3-dimethoxybenzyl)-4-(3-phenylpropyl)-4-piperidinyl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of psychoactive substances known as phenethylamines and has been found to exhibit a range of pharmacological properties.

Scientific Research Applications

[1-(2,3-dimethoxybenzyl)-4-(3-phenylpropyl)-4-piperidinyl]methanol has been found to exhibit a range of pharmacological properties that make it a potential candidate for various therapeutic applications. Some of the areas where this compound has been studied include:
1. Treatment of depression and anxiety: Several studies have shown that this compound has antidepressant and anxiolytic properties. It has been found to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters associated with mood and emotion regulation.
2. Treatment of addiction: this compound has been found to reduce drug-seeking behavior in animal models of addiction. It has been suggested that this compound may act by modulating the reward pathway in the brain.
3. Treatment of pain: This compound has been found to have analgesic properties and has been studied for its potential use in the treatment of chronic pain.

Mechanism of Action

The exact mechanism of action of [1-(2,3-dimethoxybenzyl)-4-(3-phenylpropyl)-4-piperidinyl]methanol is not fully understood. However, it is believed to act on several neurotransmitter systems in the brain, including the serotonin and dopamine systems. This compound has been found to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. These include:
1. Increased levels of serotonin and dopamine in the brain.
2. Modulation of the reward pathway in the brain.
3. Reduction in drug-seeking behavior.
4. Analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of [1-(2,3-dimethoxybenzyl)-4-(3-phenylpropyl)-4-piperidinyl]methanol for lab experiments is its potential therapeutic applications. This compound has been found to exhibit a range of pharmacological properties that make it a potential candidate for various therapeutic applications. However, one of the limitations of this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the lab.

Future Directions

There are several future directions for the study of [1-(2,3-dimethoxybenzyl)-4-(3-phenylpropyl)-4-piperidinyl]methanol. Some of these include:
1. Further investigation of the mechanism of action of this compound.
2. Clinical trials to evaluate the safety and efficacy of this compound for the treatment of depression, anxiety, addiction, and pain.
3. Development of new analogs of this compound with improved pharmacological properties.
4. Investigation of the potential use of this compound in combination with other drugs for the treatment of various disorders.
Conclusion:
This compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been found to exhibit a range of pharmacological properties, including antidepressant, anxiolytic, and analgesic effects. Further research is needed to fully understand the mechanism of action of this compound and to evaluate its safety and efficacy for the treatment of various disorders.

Synthesis Methods

The synthesis of [1-(2,3-dimethoxybenzyl)-4-(3-phenylpropyl)-4-piperidinyl]methanol involves several steps. The starting material for this synthesis is 2,3-dimethoxybenzaldehyde, which is reacted with nitroethane to form 2,3-dimethoxyphenyl-2-nitropropene. This intermediate is then reduced using sodium borohydride to form 2,3-dimethoxyphenyl-2-amino-propane. The final step involves the reaction of this intermediate with 3-phenylpropanal and formaldehyde to form the desired compound.